Cas no 62069-47-0 (2-Pyrrolidinone, 4-phenyl-, hydrochloride)

• Product Name: 2-Pyrrolidinone, 4-phenyl-, hydrochloride
• CAS No: 62069-47-0
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• CID: 459138
• PubChem ID: 71390263
• Update Time: 2025-04-19

2-Pyrrolidinone, 4-phenyl-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 4-phenyl-, hydrochloride
• 4-phenylpyrrolidin-2-one,hydrochloride
• 62069-47-0
• 4-Phenylpyrrolidin-2-one--hydrogen chloride (1/1)
• DTXSID40812184

• Inchi： 1S/C10H11NO.ClH/c12-10-6-9(7-11-10)8-4-2-1-3-5-8;/h1-5,9H,6-7H2,(H,11,12);1H
• InChI Key： IQCKZBBQSPKNHZ-UHFFFAOYSA-N
• SMILES： Cl.O=C1CC(C2C=CC=CC=2)CN1

Computed Properties

• Exact Mass: 197.06086
• Monoisotopic Mass: 197.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1